Cas no 5213-16-1 (4-Bromo-2-methoxybenzoyl Chloride)

• Product Name: 4-Bromo-2-methoxybenzoyl Chloride
• CAS No: 5213-16-1
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• MDL: MFCD12024973
• CID: 2619107
• PubChem ID: 22346782
• Update Time: 2025-05-23

4-Bromo-2-methoxybenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methoxybenzoyl Chloride
• SCHEMBL343399
• DA-42214
• EN300-200001
• MJJFPKWHYNJAKG-UHFFFAOYSA-N
• 4-Bromo-2-methoxy-benzoyl chloride
• 5213-16-1
• 4-bromo-2-methoxy-1-benzenecarbonyl chloride
• 824-945-0
• 4-bromo-2-methoxybenzoylchloride
• MFCD12024973
• AKOS005147303

• MDL： MFCD12024973
• Inchi： 1S/C8H6BrClO2/c1-12-7-4-5(9)2-3-6(7)8(10)11/h2-4H,1H3
• InChI Key： MJJFPKWHYNJAKG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)Cl)=C(C=1)OC

Computed Properties

• Exact Mass: 247.92397g/mol
• Monoisotopic Mass: 247.92397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Bromo-2-methoxybenzoyl Chloride

4-Bromo-2-methoxybenzoyl Chloride: A Comprehensive Overview

4-Bromo-2-methoxybenzoyl Chloride, also known by its CAS registry number CAS No. 5213-16-1, is a significant compound in the field of organic chemistry. This compound is widely recognized for its role in various chemical reactions and its applications in the synthesis of complex molecules. The structure of 4-Bromo-2-methoxybenzoyl Chloride consists of a benzene ring substituted with a bromine atom at the para position, a methoxy group at the ortho position, and a chloroformyl group attached to the benzene ring. This unique substitution pattern makes it a versatile reagent in organic synthesis.

The synthesis of 4-Bromo-2-methoxybenzoyl Chloride typically involves the chlorination of the corresponding acid, 4-bromo-2-methoxybenzoic acid, using thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅). These reagents are commonly employed to convert carboxylic acids into their corresponding acid chlorides. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. Recent studies have explored alternative methods for synthesizing this compound, including the use of microwave-assisted synthesis, which has shown promise in reducing reaction times and improving efficiency.

In terms of chemical properties, 4-Bromo-2-methoxybenzoyl Chloride is highly reactive due to the electrophilic nature of the carbonyl chloride group. It readily undergoes nucleophilic acyl substitution reactions with amines, alcohols, and other nucleophiles, making it a valuable reagent in peptide synthesis and other organic transformations. The presence of electron-donating groups such as the methoxy group enhances the reactivity of the carbonyl chloride by activating it toward nucleophilic attack.

The applications of 4-Bromo-2-methoxybenzoyl Chloride span across various fields, including pharmaceuticals, agrochemicals, and materials science. In drug discovery, this compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, recent research has highlighted its role in the development of novel anti-inflammatory agents and anticancer drugs. The bromine substituent at the para position provides opportunities for further functionalization, enabling chemists to design molecules with specific biological activities.

In addition to its role in drug development, 4-Bromo-2-methoxybenzoyl Chloride is also employed in the synthesis of advanced materials such as polymers and dyes. Its ability to form stable amides and esters makes it an ideal building block for constructing complex molecular architectures. Researchers have recently investigated its use in click chemistry reactions, where it serves as an efficient coupling agent for assembling bioconjugates and nanomaterials.

The stability and storage conditions of 4-Bromo-2-methoxybenzoyl Chloride are critical considerations due to its reactivity. It is typically stored under dry conditions in inert atmospheres to prevent hydrolysis or reaction with moisture. Proper handling procedures must be followed to ensure safety during synthesis and use.

In conclusion, 4-Bromo-2-methoxybenzoyl Chloride, with its unique structure and versatile reactivity, remains an essential compound in modern organic chemistry. Its applications continue to expand as researchers uncover new ways to harness its potential in drug discovery, materials science, and beyond. Ongoing studies aim to optimize its synthesis methods and explore novel reaction pathways, further solidifying its importance in both academic and industrial settings.